Cas no 941871-99-4 (methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 941871-99-4
• MF: C₁₉H₁₆BrN₃O₄S
• MW: 462.317042350769
• CID: 6572079
• Update Time: 2025-10-11

methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(6-acetamido-2-((4-bromobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(acetylamino)-2-[(4-bromobenzoyl)imino]-, methyl ester

• Inchi： 1S/C19H16BrN3O4S/c1-11(24)21-14-7-8-15-16(9-14)28-19(23(15)10-17(25)27-2)22-18(26)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H,21,24)
• InChI Key： BXMYUOAUHMNEJC-UHFFFAOYSA-N
• SMILES： S1C2=CC(NC(C)=O)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Recent Advances in the Study of Methyl 2-(2Z)-2-(4-Bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 941871-99-4)

The compound methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 941871-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel small-molecule inhibitors. Its structural features, including the benzothiazole core and the bromobenzoyl moiety, make it a versatile candidate for targeting various biological pathways. Researchers have explored its interactions with key enzymes and receptors, particularly in the context of inflammatory and oncogenic processes.

One of the most notable advancements is the compound's potential application in cancer therapy. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, with preliminary data suggesting a mechanism involving the modulation of apoptosis-related proteins. Further investigations are underway to elucidate the precise molecular targets and optimize its pharmacological properties.

In addition to its anticancer potential, methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate has shown promise in the treatment of neurodegenerative diseases. Recent findings indicate its neuroprotective effects in models of oxidative stress and neuroinflammation, possibly through the inhibition of pro-inflammatory cytokines and the activation of antioxidant pathways.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, methyl 2-(2Z)-2-(4-bromobenzoyl)imino-6-acetamido-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and structural versatility make it a valuable candidate for further investigation. Continued research efforts are expected to yield deeper insights into its mechanisms of action and expand its therapeutic applications.